Cas no 38691-95-1 (Groenlandicine)
Groenlandicine structure
Product Name:Groenlandicine
CAS No:38691-95-1
MF:C19H16NO4
MW:322.334645271301
CID:1081178
Update Time:2025-04-20
Groenlandicine Chemical and Physical Properties
Names and Identifiers
-
- groenlandicine
- Dehydrocheilanthifoline
- Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizinium,11,12-dihydro-9-hydroxy-8-methoxy
- Tetradehydrocheilanthifoline
- Tetrahydricheilanthifolinium
- 9-Hydroxy-8-methoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium
- Groenlandicine
-
- Inchi: 1S/C19H15NO4/c1-22-18-8-13-12(7-16(18)21)4-5-20-9-14-11(6-15(13)20)2-3-17-19(14)24-10-23-17/h2-3,6-9H,4-5,10H2,1H3/p+1
- InChI Key: PGIOBGCIEGZHJH-UHFFFAOYSA-O
- SMILES: O1COC2=CC=C3C=C4C5C=C(C(=CC=5CC[N+]4=CC3=C12)O)OC
Computed Properties
- Exact Mass: 321.10000
- Monoisotopic Mass: 322.10793299 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 322.3
- XLogP3: 3.3
- Topological Polar Surface Area: 51.8
Experimental Properties
- Color/Form: Powder
- PSA: 48.64000
- LogP: 1.44980
Groenlandicine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6865-1mg |
Groenlandicine |
38691-95-1 | 99.87% | 1mg |
¥1900 | 2025-04-16 | |
| MedChemExpress | HY-N6865-5mg |
Groenlandicine |
38691-95-1 | 99.87% | 5mg |
¥5710 | 2025-04-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3171-20mg |
Groenlandicine |
38691-95-1 | 98% | 20mg |
$420 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3171-5mg |
Groenlandicine |
38691-95-1 | 98% | 5mg |
$165 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3171-10mg |
Groenlandicine |
38691-95-1 | 98% | 10mg |
$260 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1037-1 mg |
Groenlandicine |
38691-95-1 | 99.03% | 1mg |
¥1745.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1037-5 mg |
Groenlandicine |
38691-95-1 | 99.03% | 5mg |
¥5175.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1037-10 mg |
Groenlandicine |
38691-95-1 | 99.03% | 10mg |
¥7763.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1037-25 mg |
Groenlandicine |
38691-95-1 | 99.03% | 25mg |
¥13973.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1037-50 mg |
Groenlandicine |
38691-95-1 | 99.03% | 50mg |
¥22967.00 | 2022-04-26 |
Groenlandicine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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